2-[4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[4-(3-methoxyphenyl)-2,3-dioxopiperazin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C20H21N3O4/c1-14-6-8-15(9-7-14)21-18(24)13-22-10-11-23(20(26)19(22)25)16-4-3-5-17(12-16)27-2/h3-9,12H,10-11,13H2,1-2H3,(H,21,24)
• InChI Key: FNMMONFRRJQODK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2CCN(C(=O)C2=O)C3=CC(=CC=C3)OC
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

The compound “2-[4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-methylphenyl)acetamide” is a complex organic molecule. It contains a pyrazine ring (a six-membered ring with two nitrogen atoms), which is a common structure in many pharmaceuticals. The compound also has methoxy (OCH3) and methyl (CH3) groups attached to phenyl rings, which can influence the compound’s solubility and reactivity.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data for this compound, I can’t provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The chemical reactivity of a compound is influenced by its functional groups. For example, the carbonyl groups (C=O) in the compound can undergo nucleophilic addition reactions, and the methoxy groups (OCH3) can participate in ether cleavage reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, boiling point, and reactivity can be influenced by the functional groups present in the compound. For example, the presence of polar groups like carbonyl (C=O) and ether (R-O-R’) can increase solubility in polar solvents.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “2-[4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-methylphenyl)acetamide”:

Anticancer Research

This compound has shown potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. Its structure allows it to interfere with cell proliferation and induce apoptosis in various cancer cell lines. .

Antimicrobial Applications

The compound exhibits significant antimicrobial properties, making it a candidate for developing new antibiotics. It has been tested against a range of bacterial and fungal pathogens, showing promising results in inhibiting their growth. .

Anti-inflammatory Agents

Due to its chemical structure, this compound can act as an anti-inflammatory agent. It has been found to reduce inflammation in various in vitro and in vivo models. .

Neuroprotective Effects

Research indicates that this compound may have neuroprotective properties. It can protect neurons from oxidative stress and apoptosis, which are common in neurodegenerative diseases like Alzheimer’s and Parkinson’s. .

Enzyme Inhibition Studies

The compound has been studied for its ability to inhibit specific enzymes that are crucial in various biological processes. .

Mechanism of Action

The mechanism of action refers to how a compound interacts with biological systems. This is typically studied for pharmaceutical compounds. Without specific information on this compound, it’s difficult to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and biological activity. Compounds with similar structures can have corrosive properties and may be harmful if ingested or come into contact with the skin.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. It could be interesting to explore its biological activity, given the presence of functional groups common in pharmaceutical compounds.